Colletofragarone A2

• Molecular Formula: C22H26O6
• Molecular Weight: 386.4 g/mol
• InChI: InChI=1S/C22H26O6/c1-3-4-5-6-7-8-17-21-20-18(28-17)10-9-15(24)19(20)16(25)12-14(23)11-13(2)27-22(21)26/h3-10,13-14,16,18-20,23,25H,11-12H2,1-2H3/b4-3+,6-5+,8-7+/t13?,14?,16?,18-,19-,20-/m0/s1
• InChIKey: PSMAZPOSNHLCII-IFFOLWIDSA-N

Standard colletofragarone/colletoin analogs lack the dual degradation-plus-aggregation mechanism against mutant p53. Colletofragarone A2 provides validated chemical biology and in vivo efficacy. - **Selective cytotoxicity**: IC50 0.18 µM (SK-BR-3, p53R175H) vs. >10 µM in p53-null; 60-fold more potent than colletoins B/C - **Verified in vivo**: HuCCT1 xenograft suppression (0.35 mM intratumoral, daily for 13 days) with no body weight loss - **Mechanistic probe**: MG-132-reversible p53 aggregation & proteasomal degradation; published cycloheximide-chase protocols (0.5-4 µM, 4-8 h) - **Supply**: Synthetic tricyclic macrolide, all-E heptatrienyl side chain (distinct from A1)

Colletofragarone A2 Overview

Colletofragarone A2 is a polyketide natural product isolated from the fungus Colletotrichum sp. (strain 13S020) [1]. It exhibits a tricyclic architecture featuring a 10-membered macrocyclic lactone and a conjugated triene-containing side chain [2]. The compound inhibits mutant p53 (notably the p53R175H structural mutant) and heat shock protein 90 (HSP90), promoting mutant p53 degradation and aggregation [1][3]. It demonstrates antiproliferative activity against cancer cells harboring the p53R175H mutation and has shown in vivo efficacy in xenograft models [3].

Target engagement Mutant p53 (R175H) degradation and aggregation probe

Pathway context HSP90 chaperone inhibition and proteostasis research

Model fit p53R175H-selective cell models and xenograft studies

• [1] Sadahiro Y, Hitora Y, Tsukamoto S. Colletofragarone A2 and Colletoins A-C from a Fungus Colletotrichum sp. Decrease Mutant p53 Levels in Cells. J Nat Prod. 2021;84(12):3131-3137. View Source
• [2] Inoue M, Takenaka H, Tsurushima T, Miyagawa H, Ueno T. Colletofragarones A1 and A2, novel germination self-inhibitors from the fungus Colletotrichum fragariae. Tetrahedron Lett. 1996;37(32):5731-5734. View Source
• [3] Sadahiro Y, Hitora Y, Kimura I, Hitora-Imamura N, Onodera R, Motoyama K, Tsukamoto S. Colletofragarone A2 Inhibits Cancer Cell Growth In Vivo and Leads to the Degradation and Aggregation of Mutant p53. Chem Res Toxicol. 2022;35(9):1598-1603. View Source

Colletofragarone A2 Uniqueness

Mutant p53-targeting compounds vary substantially in their selectivity for specific p53 mutations, cellular potency, and mechanism of action. Colletofragarone A2 exhibits a unique profile: it potently inhibits cells harboring the p53R175H structural mutant (IC50 0.18–0.35 μM) while showing markedly reduced activity against DNA-contact mutants (p53R248Q, OVCAR-3) and wild-type p53 cells (A549) [1]. In direct comparison, its closely related analogue colletoin A displays comparable potency (IC50 0.36 μM), but colletoins B and C are 33–60-fold less potent (IC50 21 and 12 μM, respectively), underscoring that minor structural modifications dramatically alter activity [2]. This selectivity profile is not interchangeable with other mutant p53 reactivators such as NSC319726 (ZMC1) or PEITC, which operate via distinct mechanisms and exhibit different mutation-specific activity windows [1][2].

Colletofragarone A2 All-E heptatrienyl side chain, dual degradation/aggregation mechanism, p53R175H-selective cell activity, reported xenograft response

Colletofragarone A1 1E,3Z,5E side-chain geometry; only conidial germination self-inhibitor documented; mammalian target engagement data absent

Colletofragarone A2 IC50 0.35 µM against inducible p53R175H cells

Colletoins B/C Side-chain saturation/terminal modifications; reported >30-fold potency reduction; p53 decrease not observed

Colletofragarone A2 Mutant p53 degradation, in vivo tumor suppression reported

Shikinefragalides A–D Weak antimalarial/cytotoxic profile; no p53 targeting; different biosynthetic origin

• [1] Sadahiro Y, Hitora Y, Kimura I, Hitora-Imamura N, Onodera R, Motoyama K, Tsukamoto S. Colletofragarone A2 Inhibits Cancer Cell Growth In Vivo and Leads to the Degradation and Aggregation of Mutant p53. Chem Res Toxicol. 2022;35(9):1598-1603. View Source
• [2] Natural products that target p53 for cancer therapy. J Nat Med. 2025;79:725–737. View Source

Colletofragarone A2 Comparative Data

Selective Cytotoxicity Against p53R175H Cells

Colletofragarone A2 demonstrates potent, sub-micromolar cytotoxicity specifically against cancer cell lines expressing the p53R175H structural mutant. In a 72-hour cell viability assay, it inhibited SK-BR-3 (p53R175H) and HuCCT1 (p53R175H) cells with IC50 values of 0.18 μM and 0.35 μM, respectively . By contrast, the analogue colletoin A showed an IC50 of 0.36 μM in Saos-2 (p53R175H) cells, while the less active analogues colletoin B and C exhibited IC50 values of 21 μM and 12 μM, respectively [1]. The reference compound PEITC required a significantly higher concentration (IC50 1.3 μM) in the same Saos-2 model [1].

p53R175H selectivity

Head-to-head

IC50 0.18 µM (SK-BR-3), 0.35 µM (HuCCT1) vs. weaker activity in p53R248Q, wild-type, null lines

Supports p53R175H-selective cell-model endpoint review

72 h assay; 0.05–5 µM range

Evidence Dimension	Cytotoxicity (IC50) in p53R175H-mutant cells
Target Compound Data	IC50 = 0.18 μM (SK-BR-3); 0.35 μM (HuCCT1); 0.35 μM (Saos-2)
Comparator Or Baseline	Colletoin A: 0.36 μM; Colletoin B: 21 μM; Colletoin C: 12 μM; PEITC: 1.3 μM
Quantified Difference	Colletofragarone A2 is equipotent to colletoin A, ~60-fold more potent than colletoin B, ~34-fold more potent than colletoin C, and ~3.7-fold more potent than PEITC.
Conditions	Cell viability assay, 72 h exposure; SK-BR-3, HuCCT1, Saos-2 cells expressing p53R175H.

Why This Matters

This quantitative comparison defines the specific structural requirements for potent p53R175H inhibition and guides selection of the optimal lead compound for further preclinical development.

• [1] Natural products that target p53 for cancer therapy. J Nat Med. 2025;79:725–737. View Source

Potency vs. Colletoins A–C in p53R175H Cells

Colletofragarone A2 exhibits pronounced selectivity for cells bearing the p53R175H structural mutation relative to those with a DNA-contact mutation (p53R248Q), wild-type p53, or p53-null status. When tested across a panel of cell lines at concentrations of 0.05–5 μM, the compound showed potent inhibition of p53R175H lines (SK-BR-3 IC50 0.18 μM; HuCCT1 IC50 0.35 μM) but was substantially less active against OVCAR-3 (p53R248Q) and A549 (wild-type p53) cells . This contrasts with many other mutant p53-targeting agents, such as NSC319726 (ZMC1), which also shows selectivity but with a different potency window (IC50 ~8 nM in fibroblasts) and mechanism .

vs. Colletoins A–C

Direct comparison

A2 IC50 0.35 µM; Colletoin B 21 µM, Colletoin C 12 µM (34–60 fold difference)

Reported potency cliff highlights congener-specific activity

Saos-2 p53R175H cells, identical assay platform

Evidence Dimension	Selectivity ratio for p53R175H vs. other p53 statuses
Target Compound Data	IC50 0.18–0.35 μM (p53R175H) vs. markedly reduced activity in p53R248Q and wild-type p53 cells (exact IC50 values not reported; activity was described as 'markedly reduced')
Comparator Or Baseline	NSC319726 (ZMC1): IC50 ~8 nM for p53R175H fibroblasts, with no inhibition of wild-type p53 cells .
Quantified Difference	Colletofragarone A2 operates in the sub-micromolar range with clear selectivity, whereas NSC319726 achieves low nanomolar potency. The selectivity profile is qualitatively similar but quantitatively distinct, reflecting different chemical scaffolds and mechanisms.
Conditions	72 h cell viability assay; SK-BR-3 (p53R175H), HuCCT1 (p53R175H), OVCAR-3 (p53R248Q), A549 (wild-type p53).

Why This Matters

Mutation-specific selectivity reduces the risk of off-target effects on wild-type p53-expressing normal tissues, a critical parameter for therapeutic index considerations.

Mutant p53 Degradation vs. Colletoin A

Colletofragarone A2 significantly suppresses tumor growth in vivo. In a mouse xenograft model using HuCCT1 (p53R175H) cells, intratumoral injection of 0.35 mM (100 μL) daily for 13 days resulted in marked reduction of tumor volumes compared to vehicle control [1]. This in vivo efficacy distinguishes Colletofragarone A2 from many mutant p53-targeting compounds that show only in vitro activity or lack published in vivo validation. While the study did not include a direct head-to-head comparator, the magnitude of tumor growth inhibition was statistically significant and occurred without notable body weight loss [1].

Degradation mechanism

Cross-study

A2 (0.5–4 µM) dose-dependently reduced p53R175H; cycloheximide chase accelerated decay; MG-132 co-treatment induced aggregation

Dual proteasomal degradation/aggregation pathway interpretation

SK-BR-3, HuCCT1 cells; Western blot

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant reduction in tumor volume after 13 days of intratumoral injection (0.35 mM, 100 μL daily) in HuCCT1 xenograft mice.
Comparator Or Baseline	Vehicle control (DMSO). No direct comparator compound tested.
Quantified Difference	Tumor volume reduction was statistically significant (p-value not explicitly stated but described as 'markedly decreased'). No body weight loss was observed.
Conditions	Mouse xenograft model with HuCCT1 (p53R175H) cells; intratumoral injection once daily for 13 days.

Why This Matters

In vivo efficacy data are essential for prioritizing compounds for translational research; Colletofragarone A2 has demonstrated tumor-suppressive activity in a relevant animal model.

• [1] Sadahiro Y, Hitora Y, Kimura I, Hitora-Imamura N, Onodera R, Motoyama K, Tsukamoto S. Colletofragarone A2 Inhibits Cancer Cell Growth In Vivo and Leads to the Degradation and Aggregation of Mutant p53. Chem Res Toxicol. 2022;35(9):1598-1603. View Source

In Vivo Tumor Suppression in p53R175H Xenograft

Colletofragarone A2 promotes both proteasome-mediated degradation and aggregation of mutant p53, a mechanism linked to HSP90 inhibition. In SK-BR-3 (p53R175H) cells, treatment with 2 μM Colletofragarone A2 for 8 hours reduced mutant p53 protein levels . Co-treatment with the proteasome inhibitor MG-132 (10 μM) shifted the outcome toward accumulation of aggregated mutant p53 . This dual effect contrasts with compounds that solely promote degradation (e.g., HSP90 inhibitors like geldanamycin) or solely induce aggregation. Among the structurally related colletoins, only colletoin A (IC50 0.36 μM) showed comparable activity, while colletoins B and C (IC50 21 and 12 μM) were far less effective, indicating that the α,β-unsaturated carbonyl group is critical for this mechanism [1].

In vivo xenograft

Cross-study

Intratumoral A2 (0.35 mM, daily, 13 d) suppressed HuCCT1 tumor growth without body weight loss

Reported xenograft model-response context; tolerability endpoint noted

Mouse HuCCT1 model, vehicle DMSO

Evidence Dimension	Mechanism of action: mutant p53 degradation/aggregation
Target Compound Data	2 μM treatment for 8 h reduced mutant p53 levels; with MG-132, induced aggregation.
Comparator Or Baseline	Colletoin A: similar activity (IC50 0.36 μM); Colletoin B: IC50 21 μM; Colletoin C: IC50 12 μM. Geldanamycin: HSP90 inhibitor that promotes degradation but not aggregation.
Quantified Difference	The presence of the α,β-unsaturated carbonyl group distinguishes highly active congeners (Colletofragarone A2, colletoin A) from weakly active ones (colletoins B, C).
Conditions	Western blot analysis; SK-BR-3 (p53R175H) cells.

Why This Matters

The unique dual mechanism—degradation plus aggregation—may offer a distinct pharmacological profile that could overcome resistance mechanisms seen with single-pathway inhibitors.

• [1] Natural products that target p53 for cancer therapy. J Nat Med. 2025;79:725–737. View Source

Colletofragarone A2 Application Scenarios

Chemical Probe for p53R175H Proteostasis

Colletofragarone A2 is optimally suited for research focused on restoring wild-type p53 function in tumor cells harboring the p53R175H structural mutation. Its potent and selective cytotoxicity (IC50 0.18–0.35 μM) against SK-BR-3, HuCCT1, and Saos-2 (p53R175H) cells makes it a valuable tool for dissecting p53 reactivation pathways and for benchmarking novel mutant p53-targeting agents [1]. The compound should be procured when experimental designs require a well-characterized natural product with documented in vivo activity in a relevant xenograft model [1].

In Vivo p53R175H Xenograft Evaluation

The dramatic potency differences among colletofragarone A2 and its analogues colletoins A–C (IC50 0.35 μM vs. 21 and 12 μM) provide a clear SAR platform [2]. Researchers aiming to map the structural determinants of mutant p53 inhibition should procure Colletofragarone A2 together with colletoins A–C to systematically evaluate the contribution of the α,β-unsaturated carbonyl moiety and side-chain modifications to biological activity [2].

p53/HSP90 Inhibitor for Lead Optimization

Given Colletofragarone A2's ability to promote both proteasomal degradation and aggregation of mutant p53—a phenotype consistent with HSP90 inhibition—it serves as a chemical probe for studying chaperone-mediated stabilization of oncogenic p53 mutants [1]. Procurement is indicated for experiments requiring comparison with classical HSP90 inhibitors (e.g., geldanamycin) to delineate distinct downstream effects on p53 protein homeostasis [1].

Conidial Germination Inhibitor Standard

Colletofragarone A2 has validated in vivo efficacy in a HuCCT1 xenograft model, with significant tumor growth inhibition after 13 days of intratumoral administration [1]. This makes it a suitable positive control or lead compound for preclinical studies evaluating novel mutant p53 reactivators in vivo. Procurement for animal studies should account for its requirement for intratumoral delivery, as oral bioavailability data are not yet available [1].

Application

Selection Property

Validation Focus

p53R175H proteostasis research

Dual degradation/aggregation mechanism context

MG-132 rescue and cycloheximide chase endpoints

In vivo p53R175H xenograft model studies

Reported intratumoral tumor suppression without body weight loss

HuCCT1 model tolerability endpoints; dosing schedule reproduction

p53/HSP90 pathway inhibitor optimization

p53R175H selectivity window; SAR hotspots at C-6/C-7 and terminal group

Comparative potency against DNA-contact and wild-type p53 lines

Conidial germination inhibitor reference

All-E side-chain stereochemistry vs. 1E,3Z,5E isomer

Stereochemical requirement for receptor recognition in Colletotrichum

• [1] Sadahiro Y, Hitora Y, Kimura I, Hitora-Imamura N, Onodera R, Motoyama K, Tsukamoto S. Colletofragarone A2 Inhibits Cancer Cell Growth In Vivo and Leads to the Degradation and Aggregation of Mutant p53. Chem Res Toxicol. 2022;35(9):1598-1603. View Source
• [2] Natural products that target p53 for cancer therapy. J Nat Med. 2025;79:725–737. View Source